Cas no 1805722-06-8 (Ethyl 2-ethyl-6-hydrazinylbenzoate)

• Product Name: Ethyl 2-ethyl-6-hydrazinylbenzoate
• CAS No: 1805722-06-8
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 4794726
• Update Time: 2025-05-26

Ethyl 2-ethyl-6-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-ethyl-6-hydrazinylbenzoate

• Inchi： 1S/C11H16N2O2/c1-3-8-6-5-7-9(13-12)10(8)11(14)15-4-2/h5-7,13H,3-4,12H2,1-2H3
• InChI Key： UDFIHGZHFWQDFF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC=CC=1CC)NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4

Additional information on Ethyl 2-ethyl-6-hydrazinylbenzoate

Introduction to Ethyl 2-ethyl-6-hydrazinylbenzoate (CAS No. 1805722-06-8)

Ethyl 2-ethyl-6-hydrazinylbenzoate, with the Chemical Abstracts Service (CAS) number 1805722-06-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of hydrazine derivatives and has been extensively studied for its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The molecular structure of Ethyl 2-ethyl-6-hydrazinylbenzoate consists of a benzoate moiety attached to an ethyl group and a hydrazine functional group. The unique combination of these structural elements imparts specific chemical and biological properties that make it a promising candidate for drug development. The compound's hydrazine group is known for its reactivity and ability to form complexes with various metal ions, which can be leveraged in the design of targeted therapies.

Recent studies have explored the pharmacological properties of Ethyl 2-ethyl-6-hydrazinylbenzoate. One notable area of research is its potential as an antitumor agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways.

Another area of interest is the use of Ethyl 2-ethyl-6-hydrazinylbenzoate in the treatment of neurodegenerative diseases. Preclinical studies have shown that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

The pharmacokinetic properties of Ethyl 2-ethyl-6-hydrazinylbenzoate have also been investigated. Studies have demonstrated that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, making it suitable for oral administration. The compound exhibits good bioavailability and a reasonable half-life, which are important considerations for drug development.

In addition to its therapeutic applications, Ethyl 2-ethyl-6-hydrazinylbenzoate has been studied for its potential as a chemical probe in biological research. Its ability to interact with specific proteins and cellular targets makes it a valuable tool for understanding complex biological processes at the molecular level. This has led to its use in high-throughput screening assays to identify new drug targets and to elucidate the mechanisms of action of other compounds.

The synthesis of Ethyl 2-ethyl-6-hydrazinylbenzoate has been optimized using various methodologies, including classical organic synthesis techniques and more modern approaches such as microwave-assisted synthesis. These methods have enabled researchers to produce the compound in high yields with high purity, facilitating both basic research and preclinical studies.

Safety assessments have also been conducted to evaluate the potential risks associated with the use of Ethyl 2-ethyl-6-hydrazinylbenzoate. Toxicological studies have shown that it has a favorable safety profile at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, Ethyl 2-ethyl-6-hydrazinylbenzoate (CAS No. 1805722-06-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in drug discovery and development.